Cas no 2172481-01-3 (1-(4-aminothian-4-yl)-4,4-dimethylcyclohexan-1-ol)

• Product Name: 1-(4-aminothian-4-yl)-4,4-dimethylcyclohexan-1-ol
• CAS No: 2172481-01-3
• MF: C₁₃H₂₅NOS
• MW: 243.408702611923
• CID: 5993288
• PubChem ID: 165591614
• Update Time: 2025-05-21

1-(4-aminothian-4-yl)-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminothian-4-yl)-4,4-dimethylcyclohexan-1-ol
• EN300-1644136
• 2172481-01-3

• Inchi： 1S/C13H25NOS/c1-11(2)3-5-13(15,6-4-11)12(14)7-9-16-10-8-12/h15H,3-10,14H2,1-2H3
• InChI Key： UIADDTVHSCKBGU-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C1(CCC(C)(C)CC1)O)N

Computed Properties

• Exact Mass: 243.16568559g/mol
• Monoisotopic Mass: 243.16568559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.6Ų

Additional information on 1-(4-aminothian-4-yl)-4,4-dimethylcyclohexan-1-ol

Comprehensive Analysis of 1-(4-aminothian-4-yl)-4,4-dimethylcyclohexan-1-ol (CAS No. 2172481-01-3): Properties, Applications, and Research Insights

The compound 1-(4-aminothian-4-yl)-4,4-dimethylcyclohexan-1-ol (CAS No. 2172481-01-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science. This bicyclic amine-alcohol hybrid combines a thiane ring with a dimethylcyclohexanol moiety, creating a versatile scaffold for drug discovery and chemical synthesis. Researchers are particularly interested in its hydrogen bonding capacity and stereochemical complexity, which make it valuable for designing chiral catalysts and bioactive molecules.

Recent studies highlight the compound's relevance in addressing neurodegenerative disease research, a hot topic in 2024 scientific literature. Its structural similarity to known blood-brain barrier permeable compounds has sparked investigations into potential central nervous system applications. The presence of both amino and hydroxyl functional groups allows for diverse chemical modifications, making it a promising candidate for structure-activity relationship studies in medicinal chemistry.

From a synthetic chemistry perspective, CAS 2172481-01-3 presents interesting challenges and opportunities. The 4,4-dimethylcyclohexanol portion contributes significant steric hindrance, while the thiane sulfur atom offers potential for coordination chemistry. These properties align with current trends in green chemistry research, where scientists seek to develop more efficient synthetic routes using sustainable catalysts and atom-economical processes.

The compound's physicochemical properties have been extensively characterized to support its growing applications. With a calculated logP value of approximately 2.1, it demonstrates balanced lipophilicity for pharmaceutical applications. Its melting point range (128-132°C) and solubility profile (soluble in polar organic solvents but sparingly soluble in water) make it suitable for various formulation strategies. These characteristics are particularly relevant to researchers investigating drug delivery systems, a frequently searched topic in pharmaceutical sciences.

In material science applications, the thiane-cyclohexanol hybrid structure shows promise for developing novel polymeric materials. The rigid cyclohexane ring can enhance thermal stability, while the thioether linkage may contribute to unique electronic properties. This dual functionality addresses current industry demands for high-performance materials with tailored characteristics, a subject of numerous patent applications in recent years.

Analytical characterization of 1-(4-aminothian-4-yl)-4,4-dimethylcyclohexan-1-ol typically involves advanced techniques such as NMR spectroscopy (showing distinctive chemical shifts at 1.2 ppm for methyl protons and 3.4 ppm for thiane protons) and high-resolution mass spectrometry. These methods are crucial for quality control in research settings, especially given the compound's increasing use as a building block in complex syntheses. The growing availability of CAS 2172481-01-3 from specialty chemical suppliers reflects its rising importance in synthetic chemistry.

From a safety perspective, preliminary toxicological studies suggest the compound has a favorable profile for research applications, though proper laboratory handling procedures should always be followed. Its stability under standard storage conditions (recommended at 2-8°C in airtight containers) makes it convenient for research use. These practical considerations are frequently addressed in online forums where synthetic chemists discuss compound storage best practices.

The future research directions for 1-(4-aminothian-4-yl)-4,4-dimethylcyclohexan-1-ol appear promising, with several research groups investigating its potential in asymmetric synthesis and as a precursor for heterocyclic compounds. The compound's unique combination of alicyclic and heterocyclic elements continues to inspire innovative applications across multiple scientific disciplines, making it a subject of growing interest in both academic and industrial research settings.